Cas no 1386459-78-4 (2,3-Difluoro-5-methoxy-benzylamine)

• Product Name: 2,3-Difluoro-5-methoxy-benzylamine
• CAS No: 1386459-78-4
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• MDL: MFCD23163159
• CID: 4698170
• Update Time: 2025-06-15

2,3-Difluoro-5-methoxy-benzylamine Chemical and Physical Properties

Names and Identifiers

• MGPZOVOJXGEOTB-UHFFFAOYSA-N
• 2,3-Difluoro-5-methoxybenzylamine
• 2,3-Difluoro-5-methoxy-benzylamine

• MDL： MFCD23163159
• Inchi： 1S/C8H9F2NO/c1-12-6-2-5(4-11)8(10)7(9)3-6/h2-3H,4,11H2,1H3
• InChI Key： MGPZOVOJXGEOTB-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 35.2

Additional information on 2,3-Difluoro-5-methoxy-benzylamine

2,3-Difluoro-5-methoxy-benzylamine (CAS No. 1386459-78-4): A Versatile Building Block in Modern Organic Synthesis

The compound 2,3-Difluoro-5-methoxy-benzylamine (CAS No. 1386459-78-4) is a fluorinated aromatic amine with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring difluoro and methoxy substituents, makes it a valuable intermediate for designing bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this chemical has garnered attention for its potential in enhancing metabolic stability and binding affinity in target molecules.

In recent years, the pharmaceutical industry has increasingly focused on fluorine-containing compounds, driven by their ability to improve drug efficacy and reduce side effects. 2,3-Difluoro-5-methoxy-benzylamine aligns with this trend, as its benzylamine core serves as a scaffold for developing small-molecule inhibitors and GPCR modulators. Researchers are particularly interested in its role in central nervous system (CNS) drug development, where fluorination is critical for blood-brain barrier penetration.

From a synthetic chemistry perspective, CAS No. 1386459-78-4 offers versatility in cross-coupling reactions and reductive amination. Its electron-withdrawing fluorine atoms influence reactivity, enabling selective functionalization. This property is exploited in medicinal chemistry optimization, where fine-tuning electronic effects is essential for achieving desired pharmacokinetic profiles. The compound’s methoxy group further enhances solubility, addressing a common challenge in drug formulation.

Environmental and regulatory considerations are also shaping the demand for sustainable fluorination methods. As industries seek alternatives to traditional ozone-depleting reagents, 2,3-Difluoro-5-methoxy-benzylamine is studied for its compatibility with green chemistry protocols. Innovations in catalytic fluorination and biocatalysis highlight its relevance in reducing synthetic waste.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in designing liquid crystals and organic semiconductors. The fluorine-methoxy synergy contributes to thermal stability and charge transport properties, making it a candidate for optoelectronic applications. With the rise of flexible electronics, such tailored molecules are pivotal for next-generation devices.

In summary, 2,3-Difluoro-5-methoxy-benzylamine (CAS No. 1386459-78-4) exemplifies the intersection of structural ingenuity and practical utility. Its applications span drug discovery, green chemistry, and advanced materials, reflecting the compound’s adaptability to contemporary scientific challenges. As research progresses, its role in precision medicine and sustainable technologies is expected to expand further.